6-bromopyridazine-4-carbonitrile

• IUPAC Name: 6-bromopyridazine-4-carbonitrile
• InChI: InChI=1S/C5H2BrN3/c6-5-1-4(2-7)3-8-9-5/h1,3H
• InChI Key: VUUTZDGUSNUQSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN=C1Br)C#N
• Molecular Formula: C5H2BrN3
• Molecular Weight: 183.99 g/mol

Description

6-Bromopyridazine-4-carbonitrile (6-BP-4CN) is a heterocyclic compound derived from pyridazine, a six-membered ring structure containing nitrogen atoms. It has a wide range of applications in chemical synthesis, scientific research, and drug development. This compound has been found to have a number of unique properties, such as its ability to act as a catalyst for certain reactions, its high solubility, and its strong binding affinity for certain proteins. In addition, 6-BP-4CN has been studied for its potential use as a therapeutic agent in the treatment of various diseases.

Scientific Research Applications

6-bromopyridazine-4-carbonitrile has been studied extensively for its potential use as a therapeutic agent in the treatment of various diseases. This compound has been found to bind to certain proteins, such as the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation. This binding property has been studied for its potential use in the treatment of cancer, as well as other diseases. In addition, 6-bromopyridazine-4-carbonitrile has also been studied for its potential use in the development of new drugs and therapies for other diseases, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

The mechanism of action of 6-bromopyridazine-4-carbonitrile is not yet fully understood. However, it is believed that this compound binds to certain proteins, such as tyrosine kinase, and may act as a catalyst for certain reactions. This binding property has been studied for its potential use in the treatment of cancer, as well as other diseases. In addition, 6-bromopyridazine-4-carbonitrile has also been studied for its potential use in the development of new drugs and therapies for other diseases, such as Alzheimer’s disease and Parkinson’s disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-bromopyridazine-4-carbonitrile are not yet fully understood. However, it is believed that this compound binds to certain proteins, such as tyrosine kinase, and may act as a catalyst for certain reactions. This binding property has been studied for its potential use in the treatment of cancer, as well as other diseases. In addition, 6-bromopyridazine-4-carbonitrile has also been studied for its potential use in the development of new drugs and therapies for other diseases, such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Laboratory Experiments
The use of 6-bromopyridazine-4-carbonitrile in laboratory experiments has a number of advantages and limitations. One advantage is that this compound is relatively easy to synthesize, which makes it a cost-effective option for laboratory experiments. Additionally, 6-bromopyridazine-4-carbonitrile is highly soluble in a variety of solvents, which makes it easy to work with. However, 6-bromopyridazine-4-carbonitrile is also highly reactive and can react with certain proteins, which can limit its use in certain experiments.

Future Directions

6-bromopyridazine-4-carbonitrile has the potential to be used for a wide range of applications in the future. One potential application is the development of new drugs and therapies for the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Additionally, this compound could be used as a catalyst for certain reactions, which could be used to synthesize new compounds. Finally, 6-bromopyridazine-4-carbonitrile could be used to study the structure and function of proteins, which could lead to a better understanding of how these proteins work and how they can be manipulated for therapeutic purposes.

Synthesis Methods

6-bromopyridazine-4-carbonitrile is typically synthesized through a reaction of pyridazine with bromine and carbonitrile. This method has been used by many researchers since it is a relatively simple and straightforward process. The reaction is typically conducted in a two-step process, first involving the bromination of the pyridazine ring, followed by the addition of carbonitrile. This two-step process yields 6-bromopyridazine-4-carbonitrile in high yield, with minimal byproducts.